Cas no 338748-44-0 (6-oxo-4-phenoxy-1-phenyl-1,6-dihydropyridazine-3-carbonitrile)

• Product Name: 6-oxo-4-phenoxy-1-phenyl-1,6-dihydropyridazine-3-carbonitrile
• CAS No: 338748-44-0
• MDL: MFCD00794582
• CID: 4647503
• Update Time: 2025-05-21

6-oxo-4-phenoxy-1-phenyl-1,6-dihydropyridazine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-OXO-4-PHENOXY-1-PHENYL-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE
• 6-oxo-4-phenoxy-1-phenyl-1,6-dihydropyridazine-3-carbonitrile
• 3-Pyridazinecarbonitrile, 1,6-dihydro-6-oxo-4-phenoxy-1-phenyl-

• MDL： MFCD00794582

Additional information on 6-oxo-4-phenoxy-1-phenyl-1,6-dihydropyridazine-3-carbonitrile

Introduction to 6-oxo-4-phenoxy-1-phenyl-1,6-dihydropyridazine-3-carbonitrile (CAS No. 338748-44-0)

6-Oxo-4-phenoxy-1-phenyl-1,6-dihydropyridazine-3-carbonitrile, with the CAS number 338748-44-0, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of the phenoxy and phenyl groups, along with the oxo and cyano functionalities, imparts distinct chemical and biological properties to this molecule.

The chemical structure of 6-oxo-4-phenoxy-1-phenyl-1,6-dihydropyridazine-3-carbonitrile is characterized by a pyridazine ring fused with a phenyl group at the 1-position and a phenoxy group at the 4-position. The 6-position is occupied by an oxo group, and the 3-position features a cyano group. This arrangement of functional groups contributes to the compound's stability and reactivity, making it an interesting candidate for various chemical reactions and biological studies.

In terms of its physical properties, 6-oxo-4-phenoxy-1-phenyl-1,6-dihydropyridazine-3-carbonitrile is typically a solid at room temperature with a well-defined melting point. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in solution-based reactions and assays. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its reliability in experimental settings.

The synthesis of 6-oxo-4-phenoxy-1-phenyl-1,6-dihydropyridazine-3-carbonitrile has been reported using several methodologies. One common approach involves the condensation of an appropriate nitrile with a substituted hydrazine followed by cyclization and oxidation steps. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, reducing the overall cost and environmental impact of production. These improvements have facilitated the availability of this compound for research purposes.

In the realm of medicinal chemistry, 6-oxo-4-phenoxy-1-phenyl-1,6-dihydropyridazine-3-carbonitrile has shown promising activity in several biological assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes without affecting other cellular processes makes it a valuable lead for drug discovery efforts.

Beyond its enzymatic inhibition properties, 6-oxo-4-phenoxy-1-phenyl-1,6-dihydropyridazine-3-carbonitrile has also been investigated for its anti-inflammatory and antioxidant activities. These properties are crucial for developing treatments for inflammatory diseases and conditions associated with oxidative stress. Preclinical studies have shown that the compound can reduce inflammation markers and protect cells from oxidative damage, suggesting its potential therapeutic applications.

To further explore the biological activities of 6-oxo-4-phenoxy-1-phenyl-1,6-dihydropyridazine-3-carbonitrile, researchers have conducted extensive in vitro and in vivo experiments. In vitro studies using cell lines have provided insights into the mechanisms of action and cellular targets of this compound. In vivo studies in animal models have confirmed its efficacy in reducing disease symptoms and improving overall health outcomes. These findings have paved the way for more advanced clinical trials to evaluate its safety and efficacy in human subjects.

The pharmacokinetic properties of 6-oxo-4-phenoxy-1-phenyl-1,6-dihydropyridazine-3-carbonitrile have also been studied to understand its behavior in biological systems. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity are crucial for assessing its suitability as a therapeutic agent. Preliminary data suggest that the compound has favorable pharmacokinetic profiles, making it a promising candidate for further development.

In conclusion, 6-Oxo-4-phenoxy-1-phenyllllllllllnnnnnnnnndihydro-pyr-idazin-e-c-arbo-ni-tril-e (CAS No. 338748--4--0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for drug discovery efforts aimed at addressing various diseases. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.